6-(9H-Fluoren-9-ylmethoxycarbonyl)-5,7-dihydropyrrolo[3,4-b]pyridine-3-carboxylic acid

• IUPAC Name: 6-(9H-fluoren-9-ylmethoxycarbonyl)-5,7-dihydropyrrolo[3,4-b]pyridine-3-carboxylic acid
• InChI: InChI=1S/C23H18N2O4/c26-22(27)14-9-15-11-25(12-21(15)24-10-14)23(28)29-13-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-10,20H,11-13H2,(H,26,27)
• InChI Key: WAEZAHJTIWAHIS-UHFFFAOYSA-N
• Canonical SMILES: C1C2=C(CN1C(=O)OCC3C4=CC=CC=C4C5=CC=CC=C35)N=CC(=C2)C(=O)O
• Molecular Formula: C23H18N2O4
• Molecular Weight: 386.4 g/mol
• CAS RN: 2260932-77-0

Description

Synthesis Analysis

Studies on compounds structurally related to this compound have revealed their potential as antiallergic agents.

Molecular Structure Analysis

The IUPAC name of the compound is 6-(((9H-fluoren-9-yl)methoxy)carbonyl)-6,7-dihydro-5H-pyrrolo[3,4-b]pyridine-3-carboxylic acid. The InChI code is 1S/C23H18N2O4/c26-22(27)14-9-15-11-25(12-21(15)24-10-14)23(28)29-13-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-10,20H,11-13H2,(H,26,27).

Chemical Reactions Analysis

The compound is used in complex molecule synthesis, such as in the synthesis of oligonucleotides or peptides.

It is stored at room temperature.

Scientific Research Applications

Lanthanide-based Coordination Polymers

Lanthanide-based coordination polymers synthesized from derivatives of aromatic carboxylic acids demonstrate significant photophysical properties. These polymers, characterized by spectroscopic techniques and X-ray diffraction, show potential in light harvesting and luminescence applications due to their efficient energy maxima and bright green luminescence efficiencies, especially in solid state (Sivakumar et al., 2011).

C-H Functionalization of Cyclic Amines

The redox-annulations of cyclic amines with α,β-unsaturated aldehydes and ketones, facilitated by carboxylic acid, result in the efficient synthesis of ring-fused pyrrolines. This approach opens new avenues in the synthesis of pyrrole derivatives, highlighting the versatility of carboxylic acids in organic synthesis (Kang et al., 2015).

Carbon Dots with High Fluorescence Quantum Yield

Research into carbon dots (CDs) incorporating organic fluorophores such as certain dicarboxylic acids has shown that these materials exhibit high fluorescence quantum yields. The study suggests potential applications of these CDs in bioimaging and sensing due to their bright fluorescence and stable photophysical properties (Shi et al., 2016).

Potassium-competitive Acid Blockers

The synthesis and evaluation of certain dihydropyrano and imidazopyridine derivatives have shown promise as potassium-competitive acid blockers (P-CABs). These compounds, characterized by their physicochemical and pharmacological properties, represent a significant advancement in the development of treatments for conditions such as acid reflux and peptic ulcers (Palmer et al., 2007).

Three-dimensional Lanthanide Coordination Polymers

The synthesis of three-dimensional lanthanide coordination polymers with unique topologies indicates their potential in materials science, especially in the development of new materials with specific optical and magnetic properties. These polymers, derived from pyridine-dicarboxylic acid and other aromatic carboxylic acids, showcase the versatility of carboxylic acid derivatives in constructing complex molecular architectures (Qin et al., 2005).

Safety and Hazards

The compound is labeled with the GHS07 pictogram. The hazard statements associated with it are H302, H315, H319, and H335. The precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501.